Cas no 2149-05-5 (6-Quinoxalinesulfonyl chloride, 2,3-dichloro-)
6-Quinoxalinesulfonyl chloride, 2,3-dichloro- is a highly reactive sulfonyl chloride derivative with a dichlorinated quinoxaline backbone. Its key advantages include its utility as a versatile intermediate in organic synthesis, particularly for introducing sulfonamide functionalities into target molecules. The dichloro-substitution enhances its electrophilic character, making it effective for selective reactions under controlled conditions. This compound is valued in pharmaceutical and agrochemical research for constructing complex heterocyclic systems. Its stability under anhydrous conditions ensures reliable handling in synthetic workflows. Careful storage and handling are recommended due to its moisture sensitivity and reactivity. Suitable for applications requiring precise functionalization of quinoxaline-based scaffolds.
2149-05-5 structure
Product Name:6-Quinoxalinesulfonyl chloride, 2,3-dichloro-
CAS No:2149-05-5
MF:C8H3Cl3N2O2S
MW:297.545617341995
CID:3909929
PubChem ID:13967386
Update Time:2025-10-29
6-Quinoxalinesulfonyl chloride, 2,3-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinesulfonyl chloride, 2,3-dichloro-
- 2,3-dichloroquinoxaline-6-sulfonyl chloride
- 869-627-2
- EN300-42995
- 2,3-dichloroquinoxaline-6-sulfonylchloride
- 2149-05-5
- Z431996744
- SCHEMBL8157043
- CS-0249283
- GS3167
-
- Inchi： 1S/C8H3Cl3N2O2S/c9-7-8(10)13-6-3-4(16(11,14)15)1-2-5(6)12-7/h1-3H
- InChI Key： VZLILCJJQCJIRS-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C(C=1)=NC(=C(N=2)Cl)Cl)(=O)=O
Computed Properties
- Exact Mass: 295.898082g/mol
- Monoisotopic Mass: 295.898082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 68.3Ų
6-Quinoxalinesulfonyl chloride, 2,3-dichloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM479037-100mg |
2,3-dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM479037-250mg |
2,3-dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM479037-500mg |
2,3-dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM479037-1g |
2,3-dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319953-250mg |
2,3-Dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 98% | 250mg |
￥1545 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319953-1g |
2,3-Dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 98% | 1g |
￥3641 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319953-2.5g |
2,3-Dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 98% | 2.5g |
￥6592 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319953-5g |
2,3-Dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 98% | 5g |
￥10539 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19114-1G |
2,3-dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 95% | 1g |
￥ 1,716.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19114-5G |
2,3-dichloroquinoxaline-6-sulfonyl chloride |
2149-05-5 | 95% | 5g |
￥ 5,273.00 | 2023-03-30 |
6-Quinoxalinesulfonyl chloride, 2,3-dichloro- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2149-05-5)6-Quinoxalinesulfonyl chloride, 2,3-dichloro-
Order Number:A1078911
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:05
Price ($):1008.0
Email:sales@amadischem.com
6-Quinoxalinesulfonyl chloride, 2,3-dichloro- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2149-05-5)6-Quinoxalinesulfonyl chloride, 2,3-dichloro-
Purity:99%
Quantity:5g
Price ($):1008.0